Cas no 2034616-09-4 (2-[1-(1-methylimidazol-4-yl)sulfonylpyrrolidin-3-yl]oxy-4-(trifluoromethyl)pyridine)

• Product Name: 2-[1-(1-methylimidazol-4-yl)sulfonylpyrrolidin-3-yl]oxy-4-(trifluoromethyl)pyridine
• CAS No: 2034616-09-4
• MF: C₁₄H₁₅F₃N₄O₃S
• MW: 376.354111909866
• CID: 5553831
• Update Time: 2025-10-28

2-[1-(1-methylimidazol-4-yl)sulfonylpyrrolidin-3-yl]oxy-4-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-[1-(1-methylimidazol-4-yl)sulfonylpyrrolidin-3-yl]oxy-4-(trifluoromethyl)pyridine

• Inchi： 1S/C14H15F3N4O3S/c1-20-8-13(19-9-20)25(22,23)21-5-3-11(7-21)24-12-6-10(2-4-18-12)14(15,16)17/h2,4,6,8-9,11H,3,5,7H2,1H3
• InChI Key： XRTBKOCHYFKFQS-UHFFFAOYSA-N
• SMILES： C1(OC2CCN(S(C3=CN(C)C=N3)(=O)=O)C2)=NC=CC(C(F)(F)F)=C1

Additional information on 2-[1-(1-methylimidazol-4-yl)sulfonylpyrrolidin-3-yl]oxy-4-(trifluoromethyl)pyridine

2-[1-(1-Methylimidazol-4-yl)sulfonylpyrrolidin-3-yl]oxy-4-(trifluoromethyl)pyridine: A Comprehensive Overview

The compound with CAS No 2034616-09-4, known as 2-[1-(1-methylimidazol-4-yl)sulfonylpyrrolidin-3-yl]oxy-4-(trifluoromethyl)pyridine, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its complex structure, which includes a pyridine ring substituted with a trifluoromethyl group and a sulfonyl-linked pyrrolidine moiety. The presence of the 1-methylimidazol group further enhances its chemical versatility, making it a promising candidate for various applications.

Recent studies have highlighted the potential of this compound in drug discovery, particularly in the development of kinase inhibitors. The sulfonyl group, a common feature in many bioactive molecules, plays a crucial role in modulating the compound's pharmacokinetic properties. Researchers have found that the trifluoromethyl substituent on the pyridine ring significantly improves the compound's lipophilicity, which is essential for its ability to cross cellular membranes and interact with target proteins.

The synthesis of 2-[1-(1-methylimidazol-4-yl)sulfonylpyrrolidin-3-yl]oxy-4-(trifluoromethyl)pyridine involves a multi-step process that combines principles from both organic and medicinal chemistry. Key steps include the formation of the imidazole ring, followed by sulfonation and subsequent coupling reactions to construct the pyrrolidine and pyridine moieties. The use of advanced catalytic systems has enabled chemists to achieve high yields and excellent stereocontrol during the synthesis process.

In terms of biological activity, this compound has demonstrated potent inhibitory effects against several kinases, including Aurora kinases and Src family kinases. These findings have been corroborated by in vitro assays, which reveal its ability to bind selectively to the ATP-binding pocket of these enzymes. Furthermore, preliminary in vivo studies suggest that the compound exhibits favorable pharmacokinetic profiles, with moderate bioavailability and acceptable toxicity levels.

The structural uniqueness of 2-[1-(1-methylimidazol-4-yl)sulfonylpyrrolidin-3-yl]oxy-4-(trifluoromethyl)pyridine also makes it an attractive candidate for materials science applications. Its ability to form stable coordination complexes with metal ions has been explored in the context of designing novel catalysts for organic transformations. Additionally, researchers have investigated its potential as a building block for constructing advanced materials with tailored electronic properties.

Recent advancements in computational chemistry have further enhanced our understanding of this compound's properties. Molecular dynamics simulations have provided insights into its conformational flexibility and binding interactions with target proteins. These computational studies have been instrumental in guiding further optimization efforts aimed at improving its therapeutic potential.

In conclusion, 2-[1-(1-methylimidazol-4-yl)sulfonylpyrrolidin-3-yl]oxy-4-(trifluoromethyl)pyridine represents a cutting-edge molecule with diverse applications across multiple scientific disciplines. Its unique structure, coupled with its promising biological activity and material properties, positions it as a valuable asset in both academic research and industrial development.